Cas no 2034539-96-1 (N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-3,4-difluorobenzene-1-sulfonamide)

N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-3,4-difluorobenzene-1-sulfonamide is a specialized sulfonamide derivative featuring a dimethoxytriazine core and a difluorophenylsulfonamide moiety. This compound is of interest in medicinal and agrochemical research due to its potential as a versatile intermediate or bioactive molecule. The presence of electron-withdrawing fluorine atoms and the triazine scaffold may enhance its binding affinity and metabolic stability, making it suitable for applications in drug discovery or crop protection. Its structural features suggest utility in cross-coupling reactions or as a sulfonamide-based inhibitor. The compound's synthesis and reactivity are influenced by the dimethoxy-triazine group, offering selectivity in chemical modifications.
N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-3,4-difluorobenzene-1-sulfonamide structure
2034539-96-1 structure
Product Name:N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-3,4-difluorobenzene-1-sulfonamide
CAS No:2034539-96-1
MF:C12H12F2N4O4S
MW:346.309887886047
CID:5944465
PubChem ID:121137516
Update Time:2025-05-25

N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-3,4-difluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-3,4-difluorobenzene-1-sulfonamide
    • N-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]-3,4-difluorobenzene-1-sulfonamide
    • 2034539-96-1
    • F6438-3085
    • AKOS032456745
    • N-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]-3,4-difluorobenzenesulfonamide
    • N-((4,6-dimethoxy-1,3,5-triazin-2-yl)methyl)-3,4-difluorobenzenesulfonamide
    • Inchi: 1S/C12H12F2N4O4S/c1-21-11-16-10(17-12(18-11)22-2)6-15-23(19,20)7-3-4-8(13)9(14)5-7/h3-5,15H,6H2,1-2H3
    • InChI Key: XVJRIGCAYXJVJS-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=C(C=1)F)F)(NCC1N=C(N=C(N=1)OC)OC)(=O)=O

Computed Properties

  • Exact Mass: 346.05473237g/mol
  • Monoisotopic Mass: 346.05473237g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 466
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 112Ų

N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-3,4-difluorobenzene-1-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6438-3085-2μmol
N-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]-3,4-difluorobenzene-1-sulfonamide
2034539-96-1
2μmol
$57.0 2023-09-09
Life Chemicals
F6438-3085-5μmol
N-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]-3,4-difluorobenzene-1-sulfonamide
2034539-96-1
5μmol
$63.0 2023-09-09
Life Chemicals
F6438-3085-10μmol
N-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]-3,4-difluorobenzene-1-sulfonamide
2034539-96-1
10μmol
$69.0 2023-09-09
Life Chemicals
F6438-3085-20μmol
N-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]-3,4-difluorobenzene-1-sulfonamide
2034539-96-1
20μmol
$79.0 2023-09-09
Life Chemicals
F6438-3085-1mg
N-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]-3,4-difluorobenzene-1-sulfonamide
2034539-96-1
1mg
$54.0 2023-09-09
Life Chemicals
F6438-3085-2mg
N-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]-3,4-difluorobenzene-1-sulfonamide
2034539-96-1
2mg
$59.0 2023-09-09
Life Chemicals
F6438-3085-3mg
N-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]-3,4-difluorobenzene-1-sulfonamide
2034539-96-1
3mg
$63.0 2023-09-09
Life Chemicals
F6438-3085-4mg
N-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]-3,4-difluorobenzene-1-sulfonamide
2034539-96-1
4mg
$66.0 2023-09-09
Life Chemicals
F6438-3085-5mg
N-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]-3,4-difluorobenzene-1-sulfonamide
2034539-96-1
5mg
$69.0 2023-09-09
Life Chemicals
F6438-3085-10mg
N-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]-3,4-difluorobenzene-1-sulfonamide
2034539-96-1
10mg
$79.0 2023-09-09

Additional information on N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-3,4-difluorobenzene-1-sulfonamide

Introduction to N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-3,4-difluorobenzene-1-sulfonamide (CAS No. 2034539-96-1)

N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-3,4-difluorobenzene-1-sulfonamide, identified by its CAS number CAS No. 2034539-96-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of molecules characterized by the presence of a triazine core and a sulfonamide functional group, which are known for their diverse biological activities and potential applications.

The triazine moiety in the molecular structure of N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-3,4-difluorobenzene-1-sulfonamide plays a crucial role in its chemical reactivity and biological interactions. Triazines are well-documented for their ability to act as intermediates in the synthesis of various pharmacologically active agents. The presence of dimethoxy groups on the triazine ring enhances its stability and influences its electronic properties, making it a valuable scaffold for further derivatization and functionalization.

The second key component of this compound is the 3,4-difluorobenzene-1-sulfonamide moiety. The fluoro substituents at the 3 and 4 positions introduce electron-withdrawing effects that can modulate the reactivity and binding affinity of the molecule. Sulfonamides are another class of functional groups that have been extensively studied for their biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The combination of these two moieties in N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-3,4-difluorobenzene-1-sulfonamide suggests a potential for multifunctional applications.

In recent years, there has been a growing interest in developing novel compounds that combine the advantages of multiple pharmacophores. The structure of N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-3,4-difluorobenzene-1-sulfonamide aligns well with this trend. The triazine core provides a versatile platform for further chemical modifications, while the sulfonamide group offers opportunities for interactions with biological targets. This dual functionality makes it an attractive candidate for drug discovery and development.

One of the most promising areas of research involving this compound is its potential as an intermediate in the synthesis of novel agrochemicals. The combination of fluoro and methoxy substituents on the benzene ring can enhance the bioavailability and stability of agrochemical products. Additionally, the sulfonamide group can be used to develop compounds with improved efficacy against resistant pests. Several studies have demonstrated the effectiveness of triazine derivatives in agricultural applications, and N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-3,4-difluorobenzene-1-sulfonamide is expected to contribute to this field.

The pharmaceutical industry has also shown interest in this compound due to its potential as a lead molecule for drug development. The structural features of N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-3,4-difluorobenzene-1-sulfonamide make it a good candidate for further exploration as an intermediate in the synthesis of small-molecule drugs. Researchers have been particularly interested in its potential as an inhibitor of enzymes involved in various metabolic pathways. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory activity against enzymes such as kinases and proteases.

The synthesis of N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-3,4-difluorobenzene-1-sulfonamide involves several key steps that highlight its complexity and versatility. The triazine ring is typically synthesized through condensation reactions involving glycols or amino acids. Once the triazine core is formed، it can be functionalized by introducing additional substituents such as methoxy groups. The introduction of fluoro substituents into the benzene ring requires specialized synthetic methodologies, often involving halogenation followed by nucleophilic substitution reactions.

The sulfonamide group is typically introduced through reactions involving sulfonyl chlorides or sulfonyl azides with amines or amine derivatives. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product. Given its structural complexity, N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-<> strong>>N-(> strong>>N-(> strong>>N-(> strong>>N-(> strong>>N-(> strong>>N-(>

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk